Cas no 853752-61-1 ({1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol)

• Product Name: {1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol
• CAS No: 853752-61-1
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 5447211
• Update Time: 2025-07-18

{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• [1-[2-(2,3-dimethylphenoxy)ethyl]benzimidazol-2-yl]methanol
• {1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol

• Inchi： 1S/C18H20N2O2/c1-13-6-5-9-17(14(13)2)22-11-10-20-16-8-4-3-7-15(16)19-18(20)12-21/h3-9,21H,10-12H2,1-2H3
• InChI Key： GIVCOUBJQBZFFI-UHFFFAOYSA-N
• SMILES： C1(CO)N(CCOC2=CC=CC(C)=C2C)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on {1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol

Chemical Profile of {1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol (CAS No. 853752-61-1)

{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 853752-61-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by the presence of a benzodiazole moiety linked to an ethyl chain that carries a 2,3-dimethylphenoxy group. The benzodiazole ring is a well-known pharmacophore in medicinal chemistry, often associated with anxiolytic, sedative, and muscle relaxant properties. The dimethylphenyl group attached to the benzodiazole ring enhances its lipophilicity, which can influence its absorption and distribution within biological systems.

The {1H-1,3-benzodiazol-2-yl}methanol part of the molecule suggests a potential for interaction with various biological targets. Recent studies have indicated that benzodiazol derivatives can modulate neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA), which is a major inhibitory neurotransmitter in the central nervous system. This interaction could lead to applications in treating neurological disorders such as epilepsy and anxiety-related conditions.

Moreover, the {2,3-dimethylphenoxy} group introduces additional complexity to the molecule's pharmacological profile. This substituent can affect the compound's solubility and metabolic stability, which are critical factors in drug development. Researchers have been exploring how such structural modifications can enhance bioavailability and reduce unwanted side effects.

In the context of current pharmaceutical research, {1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol has been investigated for its potential role in developing novel therapeutic agents. Studies have shown that derivatives of benzodiazole can exhibit anti-inflammatory and analgesic properties. The combination of the benzodiazole ring and the ethyl chain with the dimethylphenoxy group may provide a unique balance of efficacy and safety.

One of the most intriguing aspects of this compound is its potential to serve as a scaffold for further drug design. By modifying specific parts of its structure, researchers can fine-tune its biological activity to target specific diseases more effectively. For instance, altering the dimethylphenoxy group might enhance its binding affinity to certain enzymes or receptors involved in metabolic disorders.

Recent advancements in computational chemistry have enabled more precise predictions of how molecules like {1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol will behave in biological systems. These simulations help in identifying potential lead compounds that can be further optimized through experimental validation. Such computational approaches are becoming increasingly integral in drug discovery pipelines.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule efficiently. These methods are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

In conclusion, {1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in future medical advancements.